Cas no 69480-15-5 (3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol)

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol structure

69480-15-5 structure

Product Name:3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol

CAS No:69480-15-5

Molecular Formula:C₁₂H₁₅N₃O

Molecular Weight:217.267

CID:58980

PubChem ID:667524

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Properties

Names and Identifiers

- 5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol
- 5-(4-tert-butylphenyl)-1H-[1,2,4]triazole-3-thiol
- 5-(4-tert-butylphenyl)-3-mercapto[1,2,4]triazole
- 5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol
- 5-[4-(1,1-dimethylethyl)phenyl]-2-phenyloxazole
- 5-mercapto-3-[p-(t-butylphenyl)]-s-triazole
- AGN-PC-00LEOE
- CTK3I4594
- Oxazole, 5-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-
- 3h-1,2,4-triazole-3-thione, 5-[4-(1,1-dimethylethyl)phenyl]-1,2-dihydro
- 5-(4-TERT-BUTYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 5-(4-(TERT-BUTYL)PHENYL)-1,2,4-TRIAZOLE-3-THIOL
- Maybridge1_008512
- EN300-111064
- CCG-255154
- FT-0619898
- IOJOIOYNUDYUPU-UHFFFAOYSA-N
- 3-mercapto-5-(4-tert.-butylphenyl)-1,2,4-triazole
- 5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazole-3-thiol
- AKOS000267013
- DTXSID50349850
- 5738-55-6
- 3-[4-(tert-butyl)phenyl]-1H-1,2,4-triazole-5-thiol
- 3-(4-tert-butylphenyl)-1H-1,2,4-triazole-5-thiol
- CS-0454993
- 5-(4-tert-butylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
- MFCD00177187
- AB00095347-01
- HMS565K20
- 5-(4-tert-butylphenyl)-1H-1,2,4-triazole-3-thiol
- SCHEMBL14027382
- SCHEMBL421548
- NS-03092
- 69480-15-5
- MFCD06496409
- HMS1583H17
- 3-(4-(Tert-butyl)phenyl)-1H-1,2,4-triazole-5-thiol
- SBB038869
- AKOS000295711
- STL259680
- 1H-1,2,4-triazole-5-thiol, 3-[4-(1,1-dimethylethyl)phenyl]-
- ALBB-036332
- AG-690/11669195
- G76795
- +Expand
- InChIKey： IOJOIOYNUDYUPU-UHFFFAOYSA-N
- Inchi： 1S/C12H15N3S/c1-12(2,3)9-6-4-8(5-7-9)10-13-11(16)15-14-10/h4-7H,1-3H3,(H2,13,14,15,16)
- SMILES： C(C1C=CC(C2NN=C(S)N=2)=CC=1)(C)(C)C

Computed Properties

Exact Mass: 233.09885
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 233.09866866g/mol
Heavy Atom Count: 16
Complexity: 309
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 41.57
Refractive Index: 1.63
Boiling Point: 312.4°C at 760 mmHg
Flash Point: 142.7°C
Density: 1.2

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005YSB-50mg	3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-1,2-dihydro-	69480-15-5	95%	50mg	$105.00	2024-04-22
abcr	AB244725-250 mg	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		250MG	€224.50
Ambeed	A704379-1g	5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazole-3-thiol	69480-15-5	97%	1g	$217.0
Apollo Scientific	OR29550-1g	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		1g	£90.00	2024-05-25
Chemenu	CM524141-1g	5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazole-3-thiol	69480-15-5	97%	1g	$215	2024-07-24
Enamine	EN300-111064-0.05g	5-(4-tert-butylphenyl)-1H-1,2,4-triazole-3-thiol	69480-15-5	95%	0.05g	$37.0	2023-10-27
TRC	B491005-50mg	3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol	69480-15-5		50mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525660-25mg	3-(4-(Tert-butyl)phenyl)-1H-1,2,4-triazole-5-thiol	69480-15-5	98%	25mg	￥633.00
SHENG KE LU SI SHENG WU JI SHU	sc-262378-1 g	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol,	69480-15-5		1g	￥1,782.00	2023-07-11

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:69480-15-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Related Literature

1. Direct methylation and trifluoroethylation of imidazole and pyridine derivatives

Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
2. In silico investigation of the role of vitamins in cancer therapy through inhibition of MCM7 oncoprotein†

Sunny Mukherjee,Sucharita Das,Sandipan Chakraborty,Mahesh Kumar Sah RSC Adv., 2022,12, 31004-31015
3. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
4. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
5. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Jennifer Guerra-Bubb,Rodney Croteau Nat. Prod. Rep., 2012,29, 683-696
6. Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡

Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv., 2021,11, 7839-7850
7. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
8. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
9. Hexacyclic lactam building blocks for highly efficient polymer solar cells†

Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125
10. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86

69480-15-5 (3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:69480-15-5)3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol

Purity:99%

Quantity:1g

Price($):195.0